Cas no 2172441-12-0 (3-{N-ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid)

• Product Name: 3-{N-ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid
• CAS No: 2172441-12-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6077540
• PubChem ID: 165547047
• Update Time: 2025-05-20

3-{N-ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid
• EN300-1490375
• 3-{N-ethyl-1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• 2172441-12-0

• Inchi： 1S/C26H30N2O5/c1-3-28(17(2)15-23(29)30)24(31)26(13-8-14-26)27-25(32)33-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22H,3,8,13-16H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： BLKDSGPTAUDVAJ-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC)C(C)CC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid

3-{N-Ethyl-1-1-({(9H-Fluoren-9-Yl)methoxycarbonyl}Amino)Cyclobutylformamido}Butanoic Acid: A Comprehensive Overview

The compound 3-{N-Ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid, with the CAS number 2172441-12-0, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a cyclobutane ring, an ethyl group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group, in particular, is widely recognized in peptide synthesis for its role in protecting amino groups during solid-phase synthesis.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structure allows for a wide range of applications, including as a building block in the synthesis of bioactive molecules. Researchers have explored its use in creating novel peptide analogs with enhanced stability and bioavailability. The integration of the cyclobutane ring into the molecule introduces rigidity, which can be advantageous in modulating the pharmacokinetic properties of the resulting compounds.

The synthesis of 3-{N-Ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid involves a multi-step process that combines principles from organic synthesis and peptide chemistry. Key steps include the formation of the cyclobutane ring through [2+2] cycloaddition reactions or other ring-closing methodologies, followed by the introduction of the Fmoc group to protect the amino functionality. The final step involves coupling this intermediate with a butanoic acid moiety to complete the structure.

In terms of applications, this compound has shown promise in various areas. For instance, its use as a precursor in peptide synthesis has been documented in several recent publications. The Fmoc group's stability under mild conditions makes it ideal for sequential coupling reactions, which are essential in constructing complex peptide sequences. Additionally, the ethyl group attached to the cyclobutane ring can serve as a site for further functionalization, enabling chemists to tailor the molecule's properties for specific applications.

Recent advancements in computational chemistry have also shed light on the electronic properties and reactivity of this compound. Molecular modeling studies have revealed that the Fmoc group significantly influences the molecule's electronic distribution, which could be exploited in designing more efficient synthetic routes or in predicting its interaction with biological targets.

In conclusion, 3-{N-Ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid represents a valuable addition to the arsenal of tools available to chemists and pharmacologists. Its versatile structure and compatibility with modern synthetic techniques make it a compelling candidate for further exploration in drug discovery and materials science.